Cas no 26488-55-1 (2-Benzothiazolamine, 6-chloro-4-nitro-)

• Product Name: 2-Benzothiazolamine, 6-chloro-4-nitro-
• CAS No: 26488-55-1
• MF: C₇H₄ClN₃O₂S
• MW: 229.643558502197
• CID: 237786
• PubChem ID: 4267524
• Update Time: 2025-04-19

2-Benzothiazolamine, 6-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, 6-chloro-4-nitro-
• 6-chloro-4-nitro-1,3-benzothiazol-2-amine
• 26488-55-1
• SCHEMBL10966407
• DTXSID30401400

• Inchi： 1S/C7H4ClN3O2S/c8-3-1-4(11(12)13)6-5(2-3)14-7(9)10-6/h1-2H,(H2,9,10)
• InChI Key： ZEKNJAQJEFFEHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)SC(N)=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.9712752g/mol
• Monoisotopic Mass: 228.9712752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų